Tert-butyl formate
Cat. No. B166776
CAS RN:
762-75-4
M. Wt: 102.13 g/mol
InChI Key: RUPAXCPQAAOIPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Tert-butyl formate, also known as formic acid tert-butylester and TBF, is an organic chemical compound with the molecular formula C5H10O2 . It is one of the possible daughter products of methyl tert-butyl ether biodegradation .
Synthesis Analysis
Tert-butyl formate can be synthesized during the decomposition of methyl tert-butyl ether (MTBE) . It can also be used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .Molecular Structure Analysis
The molecular structure of Tert-butyl formate consists of a formate group (HCOO-) attached to a tert-butyl group (C(CH3)3). The molecular weight is 102.13 g/mol .Chemical Reactions Analysis
Tert-butyl formate can participate in various chemical reactions. For instance, it can be used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .Physical And Chemical Properties Analysis
Tert-butyl formate is a liquid at room temperature with a density of 0.872 g/mL at 25 °C . It has a boiling point of 82-83 °C . The refractive index n20/D is 1.379 (lit.) .Scientific Research Applications
Organic Synthesis
- Application Summary : Tert-butyl formate is used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .
Polymerization
- Application Summary : Tert-butyl formate is involved in the preparation of low-dielectric polyimide films, which are significant in the microelectronics industry .
Microelectronics
- Application Summary : In the microelectronics field, tert-butyl formate-derived polyimide films are used due to their low dielectric properties .
Medicinal Chemistry
- Application Summary : Tert-butyl formate plays a role in the synthesis of complex medicinal compounds, acting as an intermediate or a protective group .
Environmental Science
- Application Summary : Tert-butyl formate is studied for its environmental fate, particularly as a degradation product of methyl tert-butyl ether (MTBE) and its subsequent hydrolysis .
Industrial Applications
- Application Summary : Tert-butyl formate is used in industrial processes as a solvent and reagent due to its chemical properties .
Aerobic Oxidation
- Application Summary : Tert-butyl formate is used in aerobic oxidation reactions as a source of oxygen .
Nitration Reactions
- Application Summary : The compound serves as a reagent in nitration reactions, introducing nitro groups into organic molecules .
Protective Group Chemistry
- Application Summary : It acts as a protective group for aldehydes and ketones during complex synthetic procedures .
Solvent Applications
- Application Summary : As a solvent, tert-butyl formate is used due to its favorable properties, such as low toxicity and high volatility .
Analytical Chemistry
- Application Summary : Tert-butyl formate is utilized in analytical methods for the derivatization of analytes to enhance detection sensitivity .
Biochemistry
- Application Summary : In biochemistry, tert-butyl formate is explored for its potential role in enzyme-mediated transformations .
Atmospheric Chemistry
- Application Summary : Tert-butyl formate is a product of the atmospheric oxidation of ethers, particularly methyl tert-butyl ether (MTBE), and plays a role in atmospheric chemical processes .
- Results and Outcomes : The oxidation of tert-butyl formate by OH radicals results in products like acetone, formaldehyde, and CO2, which are significant for understanding atmospheric chemistry and pollution .
Environmental Fate of MTBE
- Application Summary : The environmental fate of MTBE, which degrades into tert-butyl formate, is of interest due to the large quantities used as a gasoline additive .
- Results and Outcomes : The hydrolysis of tert-butyl formate produces tert-butyl alcohol, with implications for environmental impact assessments and the understanding of MTBE degradation pathways .
Safety And Hazards
properties
IUPAC Name |
tert-butyl formate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c1-5(2,3)7-4-6/h4H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPAXCPQAAOIPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4024690 |
Source
|
| Record name | tert-Butyl formate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4024690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Formic acid, 1,1-dimethylethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Tert-butyl formate | |
CAS RN |
762-75-4 |
Source
|
| Record name | tert-Butyl formate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=762-75-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl formate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000762754 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Formic acid, 1,1-dimethylethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | tert-Butyl formate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4024690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl formate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.004 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | tert-Butyl formate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J5BC8DA85J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Referring to FIG. 12, primary and secondary reactions of MTBE with Ozone are shown. Karpel vel Leitner, R. N., A. L Papailhous, J. P. Crove, J. Payrot, and M. Dore (1994) “Oxidation of Methyl tert-Butyl Ether (MTBE) and Ethyl tert-Butyl Ether (ETBE) by Ozone and Combined Ozone/Hydrogen Peroxide” Ozone Science and Engineering 16, 41-54, described reaction pathways of ozone and MTBE in dilute aqueous solution using controlled experimental conditions. The primary reaction (90% of the consumed mass of MTBE) results in the formation of tert-butyl formate and hydrogen peroxide. A second parallel reaction (less than 10% of the consumed mass of MTBE) generates formaldehyde, TBA, and oxygen.
Name
Ozone Hydrogen Peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Name
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
920
Citations
… Various studies on the fate of MTBE have shown that it can be degraded to tert-butyl formate (TBF), particularly in the atmosphere. Although it is generally recognized that TBF is subject …
Number of citations: 59
setac.onlinelibrary.wiley.com
Formates are produced in the atmosphere as a result of the oxidation of a number of species, notably dialkyl ethers and vinyl ethers. This work describes experiments to define the …
Number of citations: 20
onlinelibrary.wiley.com
… The effect of two downstream metabolites of MTBE, tert-butyl formate (TBF) and tert-butyl alcohol (TBA) on MTBE degradation was investigated using resting cells. The addition of low …
Number of citations: 52
link.springer.com
… In this study, the sensitivity of predicted environmental concentrations of MTBE and its two major degradation products, tert-butyl formate (TBF) and tert-butyl alcohol (TBA), to all types of …
Number of citations: 14
pubs.acs.org
… In this paper, the oxidation of tert-butyl formate (TBF) in aqueous solution by an ozone/UV process was described. The oxidation process was investigated experimentally in a semibatch …
Number of citations: 23
www.sciencedirect.com
… To allow for a quantitative evaluation of the influence of tert-butyl formate (TBF), a major by-product formed in the AOT destruction of methyl tert-butyl ether, rate constants for TBF …
Number of citations: 32
www.sciencedirect.com
… Since tertbutyl formate consists of a mixture of s-cis and s-trans conformers, the observed splitting … to predict how the barrier should change from methyl formate to tertbutyl formate; we …
Number of citations: 35
pubs.acs.org
… Hence, the decomposition of tert-butyl formate provides a potential means for preparing surface tert-butoxy groups, albeit in the presence of coadsorbed CO and atomic hydrogen. The …
Number of citations: 6
pubs.acs.org
… The molecular structure of tert-butyl formate has been … The (O)C–O distance of tert-butyl formate is smaller than … The experimental results obtained for tert-butyl formate have …
Number of citations: 1
www.sciencedirect.com
… Tert-butyl formate (TBF) is also a major intermediate produced during biodegradation, chemical oxidation and advanced oxidation of MTBE [Citation23,24]. TBF has been detected in …
Number of citations: 4
www.tandfonline.com
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